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Storage and Handling of 3-Hydroxy Carvedilol-d5

The following table summarizes the key stability and storage information available for the solid form of 3-

Hydroxy Carvedilol-d5.

Property Specification Citation

CAS Number 1329836-56-7 [1] [2]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1] [2]

Molecular Weight 427.50 g/mol [1] [2]

Recommended Storage 2°C to 8°C (Refrigerator) [2]

Physical Form Greyish Yellow Solid [2]

Shipping Conditions Ambient temperature [2]

> Important Note: The storage information above is for the solid compound. Stability data for stock

solutions prepared from this solid (e.g., in DMSO, methanol, or acetonitrile) is not provided in the available

literature and should be determined experimentally.
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Validated HPLC Method for Stability Assessment

You can use this High-Performance Liquid Chromatography (HPLC) method, validated for carvedilol and its

impurities, as a robust framework to analyze the stability of 3-Hydroxy Carvedilol-d5 in solution. The

method has been proven to be stability-indicating, meaning it can detect degradation products even in the

presence of the intact molecule [3].

The workflow below outlines the key steps for conducting a stability study using this method:

Start Stability Study

Prepare Stock Solution
(Solvent, Concentration)

Apply Stress Conditions
(Acid, Base, Heat, Oxidative, Light)

HPLC Analysis
(Set conditions as per method)

Data Collection
(Peak Area, Purity, New Peaks)

Compare to Control

Determine Stability
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Detailed Chromatographic Conditions

Column: Inertsil ODS-3 V (4.6 mm x 250 mm, 5 µm) [3]
Detection Wavelength: 240 nm [3]

Injection Volume: 10 µL [3]
Flow Rate: 1.0 mL/min [3]

Mobile Phase A: 0.02 mol/L Potassium Dihydrogen Phosphate (pH adjusted to 2.0 with phosphoric
acid) [3]

Mobile Phase B: Acetonitrile (HPLC grade) [3]
Gradient Elution and Column Temperature:

Time (min) Mobile Phase A (%) Mobile Phase B (%) Column Temp. (°C)

0 75 25 20

10 75 25 20

38 35 65 40*

50 35 65 40*

50.1 75 25 20*

60 75 25 20*

Note: The column temperature is programmed to change over time to achieve optimal separation [3].

Solution Preparation

Diluent/Solvent: The method uses a mixture of mobile phases A and B as the solvent. For poor
water solubility, 20% v/v acetonitrile in water can be used to ensure adequate dissolution [4] [3].

Standard Solution: Accurately weigh and dissolve the compound in solvent to achieve the desired
concentration for calibration [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s12908132?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pubmed.ncbi.nlm.nih.gov/17020152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://www.smolecule.com/products/s12908132?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Forced Degradation Study Protocol

To validate that the method is stability-indicating, you can perform forced degradation studies. The table

below outlines conditions used for carvedilol, which can be adapted for 3-Hydroxy Carvedilol-d5 [3].

Stress Condition Details Purpose

Acidic Hydrolysis 1 N HCl, 80°C, 1 hour Assess degradation in acidic
environments [3].

Alkaline
Hydrolysis

1 N NaOH, 80°C, 1 hour Assess degradation in basic
environments [3].

Oxidative
Degradation

3% H₂O₂, Room Temperature, 3
hours

Assess susceptibility to oxidation [3].

Thermal
Degradation

80°C, 6 hours (solid or solution) Assess stability under dry and solution-
state heat [3].

Photolytic
Degradation

Exposure to light (e.g., 5000 lx + 90
µW, 24 hours)

Assess photosensitivity [3].

Troubleshooting Guide for Stock Solutions

Here are some common issues and solutions based on the chemical properties of related compounds:

Issue Potential Cause Suggested Solution

Low Recovery or
Precipitation

Poor aqueous solubility of

the compound.

Use a solvent with sufficient organic content

(e.g., 20% v/v acetonitrile in water) [4].

Unexpected
Degradation Peaks in
HPLC

Solution degradation

under stress (e.g., pH,
oxidants).

Identify degradation pathway via forced

degradation studies and adjust solution pH or
storage conditions accordingly [3].
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Issue Potential Cause Suggested Solution

HPLC Column
Damage

Use of ion-pair reagents
like sodium dodecyl sulfate

(SDS).

Use the described "greener" method with
conventional phosphate and acetonitrile to

protect the column and reduce costs [3].

Key Recommendations for Your Experiments

Determine Solution Stability Yourself: Since data is lacking, a conservative approach is to prepare
fresh stock solutions frequently for critical quantitative work.
Use an Internal Standard: 3-Hydroxy Carvedilol-d5 is itself used as an internal standard for LC-MS

[1]. For your own work with this compound, using a different, stable isotopically labeled analog as an
internal standard can help correct for any variability.

Validate for Your System: The provided HPLC method is an excellent starting point, but you should
validate its performance for your specific instrument and application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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